Cas no 875164-40-2 (2-chloro-1-[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one
• CAS No: 875164-40-2
• MF: C₁₄H₁₉ClN₂O₃S
• MW: 330.830261468887
• MDL: MFCD07838443
• CID: 3108897
• PubChem ID: 8899774
• Update Time: 2025-08-05

2-chloro-1-[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(2,5-dimethylphenyl)sulfonyl]piperazine
• 2-chloro-1-[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one
• 2-chloro-1-[4-(2,5-dimethylphenyl)sulfonylpiperazin-1-yl]ethanone
• AKOS001200384
• WAR-XCH-79d12f6e-6
• 875164-40-2
• 2-CHLORO-1-[4-(2,5-DIMETHYLBENZENESULFONYL)PIPERAZIN-1-YL]ETHANONE
• CS-0240391
• UPCMLD0ENAT5499772:001
• EN300-22818
• G40804
• BDBM496731
• Z147647422
• PD193301

• MDL： MFCD07838443
• Inchi： 1S/C14H19ClN2O3S/c1-11-3-4-12(2)13(9-11)21(19,20)17-7-5-16(6-8-17)14(18)10-15/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： YKYWKHQEHNHAJT-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=C(C)C=CC=1C)(=O)=O)=O

Computed Properties

• Exact Mass: 330.0804913Da
• Monoisotopic Mass: 330.0804913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides